Cas no 2648965-77-7 (4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride
• CAS No: 2648965-77-7
• MF: C₈H₆FN₃O₂S
• MW: 227.215543270111
• CID: 6213115
• PubChem ID: 165905887
• Update Time: 2025-05-19

4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4083135804
• 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride
• 2648965-77-7
• EN300-7470032

• Inchi： 1S/C8H6FN3O2S/c9-15(13,14)8-3-1-7(2-4-8)12-10-5-6-11-12/h1-6H
• InChI Key： RGZSEAADCGHLBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1N=CC=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 227.01647578g/mol
• Monoisotopic Mass: 227.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride

4-(2H-1,2,3-Triazol-2-yl)benzene-1-sulfonyl fluoride: A Comprehensive Overview

The compound 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride (CAS No. 2648965-77-7) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a triazole moiety. The sulfonyl fluoride group is known for its reactivity and versatility in chemical transformations, while the triazole ring introduces additional functional diversity and stability to the molecule.

Recent studies have highlighted the importance of sulfonyl fluoride derivatives in drug discovery and materials synthesis. The integration of the triazole ring into the structure of this compound has opened new avenues for exploring its potential in medicinal chemistry. For instance, researchers have demonstrated that 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride can serve as a versatile building block for constructing bioactive molecules. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it an invaluable tool in organic synthesis.

The synthesis of 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the triazole ring through azide alkyne cycloaddition (click chemistry) and subsequent functionalization with the sulfonyl fluoride group. This compound has been synthesized using both solution-phase and solid-phase methodologies, depending on the scale and specific requirements of the application.

In terms of applications, 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride has shown promise in several areas. In medicinal chemistry, it has been used as a precursor for designing inhibitors of various enzymes and receptors. For example, recent research has focused on its use in developing novel kinase inhibitors with improved potency and selectivity. Additionally, this compound has been explored as a potential lead molecule for anti-cancer drug development due to its ability to modulate key signaling pathways.

The structural features of 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride also make it an attractive candidate for materials science applications. Its combination of electronic properties and reactivity enables it to be used in the synthesis of advanced polymers and coatings. For instance, researchers have utilized this compound to create self-healing materials with enhanced durability and resistance to environmental factors.

From a mechanistic standpoint, the reactivity of 4-(2H-1,2,3-triazol-2-yl)benzene-1-sulfonyl fluoride is influenced by both its sulfonyl fluoride group and the electron-withdrawing effects of the triazole ring. This interplay between different functional groups allows for precise control over reaction outcomes during synthetic processes. Recent studies have also investigated the stereochemical aspects of reactions involving this compound, shedding light on its potential for asymmetric synthesis.

In conclusion, 4-(2H-1,2,3-triazol